Cas no 16557-94-1 (Octanoic acid,8-chloro-2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-, ammonium salt (1:1))
16557-94-1 structure
Product Name:Octanoic acid,8-chloro-2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-, ammonium salt (1:1)
CAS No:16557-94-1
MF:C8H4ClF14NO2
MW:447.553510665894
CID:151573
PubChem ID:3014939
Update Time:2025-04-19
Octanoic acid,8-chloro-2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-, ammonium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid,8-chloro-2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-, ammonium salt (1:1)
- ammonium 8-chlorotetradecafluorooctanoate
- azanium,8-chloro-2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluorooctanoate
- ammonium 8-chloro-2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluorooctanoate
- 8-Chloro-2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluorooctanoic acid ammonium salt
- DTXSID40167989
- VQMQRMGKPBLNMC-UHFFFAOYSA-N
- EINECS 240-624-2
- azanium;8-chloro-2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluorooctanoate
- NS00085572
- 16557-94-1
- SCHEMBL5070213
-
- Inchi: 1S/C8HClF14O2.H3N/c9-8(22,23)7(20,21)6(18,19)5(16,17)4(14,15)3(12,13)2(10,11)1(24)25;/h(H,24,25);1H3
- InChI Key: VQMQRMGKPBLNMC-UHFFFAOYSA-N
- SMILES: ClC(C(C(C(C(C(C(C(=O)[O-])(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F.[NH4+]
Computed Properties
- Exact Mass: 446.97072
- Monoisotopic Mass: 446.970701
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 535
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1
Experimental Properties
- Density: g/cm3
- Boiling Point: 224.5°Cat760mmHg
- Flash Point: 89.6°C
- PSA: 76.63
Octanoic acid,8-chloro-2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-, ammonium salt (1:1) Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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